54-84-2

Cinanserin hydrochloride

In Stock

• CAS RN:
• 54-84-2

• Formula:
• C20H25ClN2OS

• InChI:
• InChI=1S/C20H24N2OS.ClH/c1-22(2)15-8-16-24-19-12-7-6-11-18(19)21-20(23)14-13-17-9-4-3-5-10-17;/h3-7,9-14H,8,15-16H2,1-2H3,(H,21,23);1H/b14-13+;

• InChIKey:
• LXGJPDKYMJJWRB-IERUDJENSA-N

• Cinanserin is a serotonin (5-HT) receptor antagonist. It inhibits 5-HT-induced effects on isolated rat uterus but not guinea pig ileum. Cinanserin inhibits 5-HT-induced gross excitation, gastric mucosal erosion, and anaphylactoid edema in mice and rats. Cinanserin (12 and 36 mg/kg, i.p.) impairs acquisition of a running response in rats trained for food reward. It inhibits severe acute respiratory syndrome coronavirus (SARS-CoV) 3C-like proteinase (3CLpro;  IC50 = 5 µM) and reduces SARS-CoV viral RNA levels in infected BHK-Rep-1 cells (IC50s = 19-34 µM). It also inhibits viral replication of murine hepatitis virus (MHV) in CCL-9.1 murine liver epithelial cells (IC50 = 31.25 µg/ml).
  Cinanserin hydrochloride is the hydrochloride salt of cinanserin. It is an inhibitor of 3C-like proteinase of severe acute respiratory syndrome coronavirus (SARS-Cov) and reduces virus r...

3-[(4-Hydroxyphenyl)methyl]-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione

In Stock

• CAS RN:
• 5654-84-2

• Formula:
• C14H16N2O3

• InChI:
• InChI=1S/C14H16N2O3/c17-10-5-3-9(4-6-10)8-11-14(19)16-7-1-2-12(16)13(18)15-11/h3-6,11-12,17H,1-2,7-8H2,(H,15,18)

• InChIKey:
• LSGOTAXPWMCUCK-UHFFFAOYSA-N

• Cyclo(Tyr-Pro) is an organonitrogen compound and an organooxygen compound. It derives from an alpha-amino acid.
  3-[(4-Hydroxyphenyl)methyl]-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione is a natural product found in Zinnia elegans, Alternaria alternata, and other organisms with data available.

3-Methylpentyl isobutyrate

In Stock

• CAS RN:
• 84254-84-2

• Formula:
• C10H20O2

• InChI:
• InChI=1S/C10H20O2/c1-5-9(4)6-7-12-10(11)8(2)3/h8-9H,5-7H2,1-4H3

• InChIKey:
• LZNMQJJPLLZBLG-UHFFFAOYSA-N

• 3-Methylpentyl isobutyrate is a useful research compound. Its molecular formula is C10H20O2 and its molecular weight is 172.26 g/mol. The purity is usually 95%.

2-Amino-5-(p-tolyl)furan-3-carbonitrile

Usually In Stock

• CAS RN:
• 26454-84-2

• Formula:
• C12H10N2O

• InChI:
• InChI=1S/C12H10N2O/c1-8-2-4-9(5-3-8)11-6-10(7-13)12(14)15-11/h2-6H,14H2,1H3

• InChIKey:
• GMZCUKLVBYGBAZ-UHFFFAOYSA-N

• 2-Amino-5-(p-tolyl)furan-3-carbonitrile is a useful research compound. Its molecular formula is C12H10N2O and its molecular weight is 198.22. The purity is usually 95%.

7-(2-Bromoethoxy)-3-phenylchromen-2-one

In Stock

• CAS RN:
• 903854-84-2

• Formula:
• C17H13BrO3

• InChI:
• InChI=1S/C17H13BrO3/c18-8-9-20-14-7-6-13-10-15(12-4-2-1-3-5-12)17(19)21-16(13)11-14/h1-7,10-11H,8-9H2

• InChIKey:
• AVYHDOONKVWJOL-UHFFFAOYSA-N

• 7-(2-Bromoethoxy)-3-phenylchromen-2-one is a useful research compound. Its molecular formula is C17H13BrO3 and its molecular weight is 345.192. The purity is usually 95%.

2',4'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898754-84-2

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-8-9-18(16(4)12-13)19(20)11-10-17-14(2)6-5-7-15(17)3/h5-9,12H,10-11H2,1-4H3

• InChIKey:
• RKXNIDAZVHZGMK-UHFFFAOYSA-N

• 2',4'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

Ethyl 2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate

In Stock

• CAS RN:
• 204254-84-2

• Formula:
• C13H20O7S

• InChI:
• InChI=1S/C13H20O7S/c1-5-17-12(14)8-6-9-11(19-13(2,3)18-9)10(7-8)20-21(4,15)16/h6,9-11H,5,7H2,1-4H3

• InChIKey:
• VSLJKWHERQGBEK-GMTAPVOTSA-N

• Ethyl 2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate, also known as Ethyl 2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate, is a useful research compound. Its molecular formula is C13H20O7S and its molecular weight is 320.36 g/mol. The purity is usually 95%.

5-Chloro-2-methyl-1,6-naphthyridine

In Stock

• CAS RN:
• 1001754-84-2

• Formula:
• C9H7ClN2

• InChI:
• InChI=1S/C9H7ClN2/c1-6-2-3-7-8(12-6)4-5-11-9(7)10/h2-5H,1H3

• InChIKey:
• QMCJTGPHAVSUPH-UHFFFAOYSA-N

• 5-Chloro-2-methyl-1,6-naphthyridine is a useful research compound. Its molecular formula is C9H7ClN2 and its molecular weight is 178.62. The purity is usually 95%.

3-(Trifluoromethyl)benzofuran-5-carbonitrile

In Stock

• CAS RN:
• 1823954-84-2

• Formula:
• C10H4F3NO

• InChI:
• InChI=1S/C10H4F3NO/c11-10(12,13)8-5-15-9-2-1-6(4-14)3-7(8)9/h1-3,5H

• InChIKey:
• QIFFUZBTMJMKQL-UHFFFAOYSA-N

• 3-(Trifluoromethyl)benzofuran-5-carbonitrile is a useful research compound. Its molecular formula is C10H4F3NO and its molecular weight is 211.14 g/mol. The purity is usually 95%.

1-(4-Bromophenyl)piperidin-4-ol

In Stock

• CAS RN:
• 1226154-84-2

• Formula:
• C11H14BrNO

• InChI:
• InChI=1S/C11H14BrNO/c12-9-1-3-10(4-2-9)13-7-5-11(14)6-8-13/h1-4,11,14H,5-8H2

• InChIKey:
• ACDQKDUKSOJFLN-UHFFFAOYSA-N

• 1-(4-Bromophenyl)piperidin-4-ol is a useful research compound. Its molecular formula is C11H14BrNO and its molecular weight is 256.14 g/mol. The purity is usually 95%.

trans-2-[(4-Ethoxyphenyl)amino]cyclobutan-1-ol

In Stock

• CAS RN:
• 2159554-84-2

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c1-2-15-10-5-3-9(4-6-10)13-11-7-8-12(11)14/h3-6,11-14H,2,7-8H2,1H3/t11-,12-/m1/s1

• InChIKey:
• YDKAQOLUNMMAGK-VXGBXAGGSA-N

• Trans-2-[(4-Ethoxyphenyl)amino]cyclobutan-1-ol is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.

8-(1,3-benzoxazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

In Stock

• CAS RN:
• 2549054-84-2

• Formula:
• C14H14N4O3

• InChI:
• InChI=1S/C14H14N4O3/c19-11-14(17-12(20)16-11)5-7-18(8-6-14)13-15-9-3-1-2-4-10(9)21-13/h1-4H,5-8H2,(H2,16,17,19,20)

• InChIKey:
• URCSYXVKAQKLHU-UHFFFAOYSA-N

• 8-(1,3-benzoxazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C14H14N4O3 and its molecular weight is 286.29 g/mol. The purity is usually 95%.